Cas no 1780519-27-8 (5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1780519-27-8
• MF: C₅H₅FN₂O₂
• MW: 144.103804349899
• CID: 5706736
• PubChem ID: 84648925
• Update Time: 2026-03-11

5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• STL585018
• EN300-379692
• MFCD28247132
• 1780519-27-8
• AKOS024048826
• CS-0375710
• 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylicacid
• SCHEMBL15771413
• SB21895
• 5-fluoro-1-methylpyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-fluoro-1-methyl-

• Inchi： 1S/C5H5FN2O2/c1-8-4(6)3(2-7-8)5(9)10/h2H,1H3,(H,9,10)
• InChI Key： HPJHSHAZYYNSCB-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 144.03350557g/mol
• Monoisotopic Mass: 144.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 298.8±20.0 °C(Predicted)
• pka: 2.95±0.10(Predicted)

Additional information on 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid

5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1780519-27-8): An Overview

5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1780519-27-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. The introduction of a fluorine atom and a methyl group in the pyrazole ring structure imparts unique chemical and biological properties, making it an intriguing molecule for further investigation.

The chemical structure of 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring with a fluorine substituent at the 5-position and a methyl group at the 1-position. The carboxylic acid functional group at the 4-position provides the molecule with acidic properties, which can influence its solubility, stability, and reactivity. These structural features contribute to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the biological activities of 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its utility in treating inflammatory diseases. Additionally, preliminary data indicate that it may have antiviral properties, particularly against certain RNA viruses, which is of significant interest given the ongoing global health challenges.

In the context of medicinal chemistry, 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid serves as a valuable scaffold for the design and synthesis of novel derivatives. The presence of the carboxylic acid group allows for various chemical modifications, such as esterification or amide formation, which can enhance the compound's pharmacokinetic properties. For instance, ester derivatives have been shown to improve oral bioavailability and reduce metabolic degradation, making them more suitable for therapeutic applications.

The synthetic route to 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid involves several well-established chemical transformations. Typically, the synthesis begins with the formation of a pyrazole ring through a cyclocondensation reaction between an appropriate hydrazine and an acyl chloride or ester. Subsequent functional group manipulations, such as fluorination and methylation, yield the target molecule. The efficiency and scalability of these synthetic methods are crucial for large-scale production and further pharmaceutical development.

Clinical trials involving 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid or its derivatives are still in early stages, but preliminary results are promising. Preclinical studies have demonstrated its safety profile in animal models, with no significant toxicity observed at therapeutic doses. These findings support its potential for further clinical evaluation in human subjects.

In addition to its therapeutic applications, 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid has also been explored for use in agricultural chemistry. Its ability to inhibit certain enzymes involved in plant metabolism suggests potential applications as a herbicide or plant growth regulator. However, more research is needed to fully understand its environmental impact and safety profile in this context.

The future prospects for 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activity and reduce potential side effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in advancing this compound from bench to bedside. As new insights emerge from these studies, it is likely that 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylic acid will continue to play a significant role in the development of novel therapeutics and agricultural products.